4-(3-Aminopiperidin-1-yl)benzoic acid dihydrochloride

• IUPAC Name: 4-(3-aminopiperidin-1-yl)benzoic acid;dihydrochloride
• InChI: InChI=1S/C12H16N2O2.2ClH/c13-10-2-1-7-14(8-10)11-5-3-9(4-6-11)12(15)16;;/h3-6,10H,1-2,7-8,13H2,(H,15,16);2*1H
• InChI Key: SXRSATGWIGCYBS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=CC=C(C=C2)C(=O)O)N.Cl.Cl
• Molecular Formula: C12H18Cl2N2O2
• Molecular Weight: 293.19 g/mol

Description

“4-(3-Aminopiperidin-1-yl)benzoic acid dihydrochloride” is a chemical compound with the CAS Number: 1909319-40-9. It has a molecular weight of 293.19 and is typically available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H16N2O2.2ClH/c13-10-2-1-7-14 (8-10)11-5-3-9 (4-6-11)12 (15)16;;/h3-6,10H,1-2,7-8,13H2, (H,15,16);2*1H. This code provides a specific description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a molecular weight of 293.19. The InChI code provides further details about its molecular structure.

Scientific Research Applications

Fluorescence Probes Development

Research has shown the development of novel fluorescence probes that can reliably detect reactive oxygen species (ROS) and distinguish specific species. The synthesis of fluorescence probes like 2-[6-(4′-hydroxy)phenoxy-3H-xanthen-3-on-9-yl]benzoic acid and its amino counterpart for the selective detection of highly reactive oxygen species highlights the chemical versatility and application potential of related benzoic acid derivatives in studying ROS in biological and chemical systems (Setsukinai et al., 2003).

Organic Synthesis and Medicinal Chemistry

The compound has been utilized in the synthesis of novel amino acids and peptides, demonstrating its importance as a building block for peptidomimetics and combinatorial chemistry applications. For instance, the synthesis of novel amino acids like 4-Amino-3-(aminomethyl)benzoic acid showcases the compound's role in expanding the toolbox for organic synthesis and drug discovery (Pascal et al., 2000).

Photophysical Studies

Research into the photophysical properties of various compounds has included studies on benzochromene derivatives, indicating the broader research interest in the optical and electronic properties of benzoic acid derivatives. These studies provide insights into the mechanisms of fluorescence and potential applications in materials science and molecular engineering (Ahagh et al., 2019).

Co-culture Engineering for Biosynthesis

The development of microbial biosynthetic systems for de novo production of amino benzoic acid derivatives from simple substrates like glucose has been explored, highlighting the biotechnological applications of such compounds in producing valuable chemical entities (Zhang & Stephanopoulos, 2016).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261), washing hands thoroughly after handling (P264), and using only outdoors or in a well-ventilated area (P271).